Nedocromil sodium
Nedocromil sodium
Nedocromil sodium is an organic sodium salt. It contains a nedocromil(2-).
Nedocromil Sodium is the sodium salt form of nedocromil, a pyranoquinolone derivative with anti-inflammatory properties. Nedocromil sodium inhibits the activation and release of inflammatory mediators (leukotrienes, histamine and prostaglandins) from a variety of cells involved in hypersensitivity reactions, including mast cells, eosinophils, neutrophils, macrophages, monocytes and platelets. As a result, nedocromil sodium inhibits both immediate and late bronchoconstriction, decreases bronchial hyperresponsiveness and inhibits recruitment of other inflammatory cells into the airway epithelium.
A pyranoquinolone derivative that inhibits activation of inflammatory cells which are associated with ASTHMA, including EOSINOPHILS; NEUTROPHILS; MACROPHAGES; MAST CELLS; MONOCYTES; AND PLATELETS.
See also: Nedocromil (has active moiety).
Nedocromil Sodium is the sodium salt form of nedocromil, a pyranoquinolone derivative with anti-inflammatory properties. Nedocromil sodium inhibits the activation and release of inflammatory mediators (leukotrienes, histamine and prostaglandins) from a variety of cells involved in hypersensitivity reactions, including mast cells, eosinophils, neutrophils, macrophages, monocytes and platelets. As a result, nedocromil sodium inhibits both immediate and late bronchoconstriction, decreases bronchial hyperresponsiveness and inhibits recruitment of other inflammatory cells into the airway epithelium.
A pyranoquinolone derivative that inhibits activation of inflammatory cells which are associated with ASTHMA, including EOSINOPHILS; NEUTROPHILS; MACROPHAGES; MAST CELLS; MONOCYTES; AND PLATELETS.
See also: Nedocromil (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
69049-74-7
VCID:
VC20861807
InChI:
InChI=1S/C19H17NO7.Na/c1-3-5-9-16-10(13(21)7-12(18(23)24)20(16)4-2)6-11-14(22)8-15(19(25)26)27-17(9)11;/h6-8H,3-5H2,1-2H3,(H,23,24)(H,25,26);
SMILES:
CCCC1=C2C(=CC3=C1OC(=CC3=O)C(=O)[O-])C(=O)C=C(N2CC)C(=O)[O-].[Na+].[Na+]
Molecular Formula:
C19H17NNaO7
Molecular Weight:
394.3 g/mol
Nedocromil sodium
CAS No.: 69049-74-7
Cat. No.: VC20861807
Molecular Formula: C19H17NNaO7
Molecular Weight: 394.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nedocromil sodium is an organic sodium salt. It contains a nedocromil(2-). Nedocromil Sodium is the sodium salt form of nedocromil, a pyranoquinolone derivative with anti-inflammatory properties. Nedocromil sodium inhibits the activation and release of inflammatory mediators (leukotrienes, histamine and prostaglandins) from a variety of cells involved in hypersensitivity reactions, including mast cells, eosinophils, neutrophils, macrophages, monocytes and platelets. As a result, nedocromil sodium inhibits both immediate and late bronchoconstriction, decreases bronchial hyperresponsiveness and inhibits recruitment of other inflammatory cells into the airway epithelium. A pyranoquinolone derivative that inhibits activation of inflammatory cells which are associated with ASTHMA, including EOSINOPHILS; NEUTROPHILS; MACROPHAGES; MAST CELLS; MONOCYTES; AND PLATELETS. See also: Nedocromil (has active moiety). |
|---|---|
| CAS No. | 69049-74-7 |
| Molecular Formula | C19H17NNaO7 |
| Molecular Weight | 394.3 g/mol |
| IUPAC Name | disodium;9-ethyl-4,6-dioxo-10-propylpyrano[3,2-g]quinoline-2,8-dicarboxylate |
| Standard InChI | InChI=1S/C19H17NO7.Na/c1-3-5-9-16-10(13(21)7-12(18(23)24)20(16)4-2)6-11-14(22)8-15(19(25)26)27-17(9)11;/h6-8H,3-5H2,1-2H3,(H,23,24)(H,25,26); |
| Standard InChI Key | ILVBEEXVTXSUAD-UHFFFAOYSA-N |
| SMILES | CCCC1=C2C(=CC3=C1OC(=CC3=O)C(=O)[O-])C(=O)C=C(N2CC)C(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CCCC1=C2C(=CC3=C1OC(=CC3=O)C(=O)O)C(=O)C=C(N2CC)C(=O)O.[Na] |
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